Cas no 2137563-33-6 (1H-Imidazole-1-acetonitrile, 2-amino-α-ethyl-)
1H-Imidazole-1-acetonitrile, 2-amino-α-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-acetonitrile, 2-amino-α-ethyl-
- EN300-783621
- 2137563-33-6
- 2-(2-amino-1H-imidazol-1-yl)butanenitrile
-
- Inchi: 1S/C7H10N4/c1-2-6(5-8)11-4-3-10-7(11)9/h3-4,6H,2H2,1H3,(H2,9,10)
- InChI Key: WPLOJSOPHDYHCN-UHFFFAOYSA-N
- SMILES: N1(C=CN=C1N)C(C#N)CC
Computed Properties
- Exact Mass: 150.090546336g/mol
- Monoisotopic Mass: 150.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 67.6Ų
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Boiling Point: 348.5±44.0 °C(Predicted)
- pka: 7.01±0.50(Predicted)
1H-Imidazole-1-acetonitrile, 2-amino-α-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-783621-0.05g |
2-(2-amino-1H-imidazol-1-yl)butanenitrile |
2137563-33-6 | 0.05g |
$1068.0 | 2023-03-16 | ||
| Enamine | EN300-783621-0.1g |
2-(2-amino-1H-imidazol-1-yl)butanenitrile |
2137563-33-6 | 0.1g |
$1119.0 | 2023-03-16 | ||
| Enamine | EN300-783621-0.25g |
2-(2-amino-1H-imidazol-1-yl)butanenitrile |
2137563-33-6 | 0.25g |
$1170.0 | 2023-03-16 | ||
| Enamine | EN300-783621-0.5g |
2-(2-amino-1H-imidazol-1-yl)butanenitrile |
2137563-33-6 | 0.5g |
$1221.0 | 2023-03-16 | ||
| Enamine | EN300-783621-1.0g |
2-(2-amino-1H-imidazol-1-yl)butanenitrile |
2137563-33-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-783621-2.5g |
2-(2-amino-1H-imidazol-1-yl)butanenitrile |
2137563-33-6 | 2.5g |
$2492.0 | 2023-03-16 | ||
| Enamine | EN300-783621-5.0g |
2-(2-amino-1H-imidazol-1-yl)butanenitrile |
2137563-33-6 | 5.0g |
$3687.0 | 2023-03-16 | ||
| Enamine | EN300-783621-10.0g |
2-(2-amino-1H-imidazol-1-yl)butanenitrile |
2137563-33-6 | 10.0g |
$5467.0 | 2023-03-16 |
1H-Imidazole-1-acetonitrile, 2-amino-α-ethyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1H-Imidazole-1-acetonitrile, 2-amino-α-ethyl-
Comprehensive Overview of 1H-Imidazole-1-acetonitrile, 2-amino-α-ethyl- (CAS No. 2137563-33-6)
1H-Imidazole-1-acetonitrile, 2-amino-α-ethyl- (CAS No. 2137563-33-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an imidazole ring, a five-membered heterocyclic structure containing nitrogen atoms, which is widely recognized for its role in biologically active molecules. The presence of the acetonitrile and amino functional groups further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for imidazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2-amino-α-ethyl-1H-imidazole-1-acetonitrile due to its potential as a building block for small-molecule inhibitors and catalysts. Its molecular structure allows for versatile modifications, enabling the development of novel compounds with tailored properties. This adaptability aligns with current trends in precision medicine and green chemistry, where efficiency and sustainability are paramount.
The synthesis of 1H-Imidazole-1-acetonitrile, 2-amino-α-ethyl- typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and reduce environmental impact. These methods resonate with the growing emphasis on sustainable synthesis and process intensification, topics frequently searched by professionals in the field.
From an analytical perspective, characterizing CAS No. 2137563-33-6 requires sophisticated instrumentation, including NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure purity and confirm structural integrity, which are critical for applications in high-value chemicals. The compound's stability under various conditions is also a subject of ongoing research, addressing common queries about storage recommendations and handling protocols.
In the context of industrial applications, 1H-Imidazole-1-acetonitrile, 2-amino-α-ethyl- is explored for its role in crop protection agents and pharmaceutical intermediates. Its mechanism of action often involves interactions with enzymes or receptors, making it a candidate for targeted therapies. This aligns with the broader industry shift toward bioactive compounds and personalized treatments, which dominate current scientific discourse.
Safety and regulatory compliance are paramount when working with imidazole-based compounds. While CAS No. 2137563-33-6 is not classified as hazardous, proper laboratory practices and risk assessments are essential. This reflects the increasing focus on occupational health and chemical safety, topics frequently searched by professionals seeking best practices.
In summary, 1H-Imidazole-1-acetonitrile, 2-amino-α-ethyl- represents a promising area of research with diverse applications. Its structural versatility, combined with advancements in synthetic and analytical methodologies, positions it as a key player in modern chemistry. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of innovation in drug development and material design.
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